2,5-dichloro-N-[2-(methylsulfanyl)phenyl]benzamide

• IUPAC Name: 2,5-dichloro-N-(2-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C14H11Cl2NOS/c1-19-13-5-3-2-4-12(13)17-14(18)10-8-9(15)6-7-11(10)16/h2-8H,1H3,(H,17,18)
• InChI Key: DNLXFYPMZISPFM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NOS
• Molecular Weight: 312.2 g/mol

Description

2,5-Dichloro-N-[2-(methylsulfanyl)phenyl]benzamide is a benzamide derivative featuring a dichlorinated phenyl ring and a methylsulfanyl-substituted aniline moiety. The compound’s molecular framework combines electron-withdrawing chlorine atoms and a sulfur-containing substituent, which may influence its reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-[2-(methylsulfanyl)phenyl]benzamide typically involves the reaction of 2,5-dichlorobenzoyl chloride with 2-(methylsulfanyl)aniline. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques, such as high-performance liquid chromatography (HPLC), to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,5-Dichloro-N-[2-(methylsulfanyl)phenyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the benzene ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction Reactions: The amide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents (e.g., dimethylformamide) at elevated temperatures.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in solvents like acetonitrile at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether under reflux conditions.

Major Products Formed

Substitution: Formation of substituted benzamides with various functional groups replacing the chlorine atoms.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amine derivative.

Scientific Research Applications

2,5-Dichloro-N-[2-(methylsulfanyl)phenyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules. Its unique substituents make it a valuable intermediate in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[2-(methylsulfanyl)phenyl]benzamide depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the dichloro and methylsulfanyl groups can enhance its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

Dichlorophenyl Benzamides with Varied Substituents

Key Examples :

• Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide) : Differs in chlorine substitution (2,3-dichloro vs. 2,5-dichloro) and includes an ethoxymethoxy group. The ethoxymethoxy substituent likely enhances solubility and bioavailability compared to the methylsulfanyl group in the target compound .
• Sulfentrazone (N-(2,4-dichloro-5-(4-(difluoromethyl)-4,5-dihydro-3-methyl-5-oxo-1H-1,2,4-triazol-1-yl)phenyl)methanesulfonamide): Incorporates a triazolone ring and methanesulfonamide group, contributing to its herbicidal activity via inhibition of protoporphyrinogen oxidase.

Structural Impact :

• Chlorine position (2,5 vs. 2,3 or 2,4) affects steric and electronic interactions with biological targets.
• Polar substituents (e.g., ethoxymethoxy, sulfonamide) may improve water solubility, whereas methylsulfanyl groups could enhance lipophilicity .

Alkyne-Substituted Benzamides

Example : 2,5-Dichloro-N-(1,1-dimethyl-2-propynyl)benzamide (IUPAC: 2,5-Dichloro-N-(2-methylbut-3-yn-2-yl)benzamide)

• Key Difference : The dimethylpropynyl group introduces an alkyne functionality, which may increase reactivity in click chemistry or cross-coupling reactions. In contrast, the methylsulfanyl group in the target compound could participate in hydrogen bonding or redox interactions .

Sulfur-Containing Analogs

Example : N-[2-(Methylsulfanyl)phenyl]-2-sulfanylbenzamide

• Structural Similarities: Shares the methylsulfanylphenyl group with the target compound. The crystal structure (monoclinic, space group P21/c) reveals intramolecular hydrogen bonds (S–H⋯O) and non-classical C–H⋯O interactions, which stabilize the molecular conformation .
• Divergence : The additional sulfanyl (-SH) group in this analog may increase susceptibility to oxidation, whereas the target compound’s dichlorophenyl group could enhance electrophilicity .

Heterocyclic and Sulfonamide Derivatives

Examples from :

• 4-[(4-chlorophenyl)sulfonyl-methyl-amino]-N-[4-[(2,5-dimethoxyphenyl)sulfamoyl]phenyl]benzamide: Sulfonyl groups improve resistance to enzymatic degradation compared to methylsulfanyl substituents .

Table 1: Structural and Functional Comparison

Compound	Key Substituents	Potential Applications	Notable Properties
Target Compound	2,5-dichlorophenyl, methylsulfanylphenyl	Agrochemical (inferred)	Lipophilic, hydrogen-bonding
Etobenzanid	2,3-dichlorophenyl, ethoxymethoxy	Herbicide	Enhanced solubility
Sulfentrazone	Triazolone, methanesulfonamide	Herbicide	Enzyme inhibition
2,5-Dichloro-N-(dimethylpropynyl)	Dimethylpropynyl	Agrochemical (inferred)	Reactive alkyne group
N-[2-(Methylsulfanyl)phenyl]-2-sulfanylbenzamide	Dual sulfanyl groups	Research chemical	Intramolecular hydrogen bonding

Research Implications

• Synthesis : The target compound may be synthesized via routes similar to ’s method, involving coupling of 2-methylsulfanylaniline with a dichlorobenzoyl chloride .
• Biological Activity : Chlorine and sulfur substituents may confer herbicidal activity by disrupting electron transport chains or enzyme binding pockets, as seen in analogs like sulfentrazone .
• Crystallography : Structural data from analogs suggest that the target compound’s methylsulfanyl group may facilitate unique intermolecular interactions, influencing its solid-state stability .